![molecular formula C23H24N2O7 B2425687 Ethyl 2-[2-[2-(2,5-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate CAS No. 868224-11-7](/img/structure/B2425687.png)
Ethyl 2-[2-[2-(2,5-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-[2-[2-(2,5-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate is a useful research compound. Its molecular formula is C23H24N2O7 and its molecular weight is 440.452. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure Analysis
Ethyl 2-[2-[2-(2,5-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate has been analyzed for its crystal structure, revealing a three-dimensional network structure stabilized by weak hydrogen bonds and π–π interactions (Baba et al., 2019).
Anticancer Properties
Recent studies have identified compounds similar in structure to this compound as potent topoisomerase I-targeting agents with significant cytotoxic activity against cancer cells (Ruchelman et al., 2004).
Corrosion Inhibition
This compound and similar compounds have been explored for their role as corrosion inhibitors for metals, with studies focusing on quantum chemical calculations to establish the relationship between molecular structure and inhibition efficiency (Zarrouk et al., 2014).
Selective Inhibition in Pharmacological Research
The compound has shown potential as a selective inhibitor in pharmacological research, specifically in the inhibition of steroidogenic factor 1 (SF-1), a transcription factor in the nuclear receptor superfamily. This has implications in investigating the therapeutic potential of SF-1 (Madoux et al., 2008).
Cytotoxicity and Molecular Docking Studies
Synthesis and cytotoxicity studies of novel derivatives of this compound have been conducted, showing in vitro antitumor activity against various cancer cell lines. Molecular docking studies have been used to understand the interaction of these compounds with cancer cells (Saleh et al., 2020).
Antiviral Properties
Some derivatives of this compound have been evaluated for their antiviral properties, specifically against HCV, HBV, HSV-1, and HCMV, showing significant inhibitory activity (Elzahabi, 2017).
Potential in Neurological Applications
Research into central nervous system active compounds, including those related to this compound, has indicated potential applications in neurology, although these compounds have shown to be relatively toxic (Hung et al., 1985).
Biomedical Applications
Poly(2-oxazolines), with variations including this compound, have been tested for cytotoxicity in vitro, showing low cytotoxicity and supporting their use in biomedical applications, particularly in drug delivery and immunobiology (Kronek et al., 2011).
Properties
IUPAC Name |
ethyl 2-[2-[2-(2,5-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O7/c1-4-31-22(27)14-32-19-7-5-6-17-16(19)10-11-25(23(17)28)13-21(26)24-18-12-15(29-2)8-9-20(18)30-3/h5-12H,4,13-14H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFHBMWCHAOJPCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=C(C=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.